Cas no 914223-36-2 (Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate)

Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate structure
914223-36-2 structure
Product Name:Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate
CAS No:914223-36-2
MF:C9H10BrNO3
MW:260.08460187912
CID:2622580
PubChem ID:53412295
Update Time:2024-10-26

Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 5-BROMO-2-HYDROXY-4-METHYLNICOTINATE
    • Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate
    • AKOS015967559
    • 914223-36-2
    • Inchi: 1S/C9H10BrNO3/c1-3-14-9(13)7-5(2)6(10)4-11-8(7)12/h4H,3H2,1-2H3,(H,11,12)
    • InChI Key: GRCUFNQNQDBSAU-UHFFFAOYSA-N
    • SMILES: BrC1=CNC(C(C(=O)OCC)=C1C)=O

Computed Properties

  • Exact Mass: 258.98441g/mol
  • Monoisotopic Mass: 258.98441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4
  • XLogP3: 1

Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate Pricemore >>

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